Cas no 6037-41-8 (1-(3-methoxybenzyl)-4-[(4-methylphenyl)sulfonyl]piperazine)

• Product Name: 1-(3-methoxybenzyl)-4-[(4-methylphenyl)sulfonyl]piperazine
• CAS No: 6037-41-8
• MF: C₁₉H₂₄N₂O₃S
• MW: 360.470463752747
• CID: 1619727
• PubChem ID: 1131739
• Update Time: 2025-04-21

1-(3-methoxybenzyl)-4-[(4-methylphenyl)sulfonyl]piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(3-methoxybenzyl)-4-[(4-methylphenyl)sulfonyl]piperazine
• 1-(3-Methoxy-benzyl)-4-(toluene-4-sulfonyl)-piperazine
• piperazine, 1-[(3-methoxyphenyl)methyl]-4-[(4-methylphenyl)sulfonyl]-
• DTXSID50975779
• 1-[(3-METHOXYPHENYL)METHYL]-4-(4-METHYLBENZENESULFONYL)PIPERAZINE
• 1-[(3-Methoxyphenyl)methyl]-4-(4-methylbenzene-1-sulfonyl)piperazine
• Oprea1_300151
• 6037-41-8
• BIM-0041279.P001
• 1-[(3-methoxyphenyl)methyl]-4-(4-methylphenyl)sulfonylpiperazine
• Oprea1_289054
• CBMicro_041377
• STK129980
• AKOS000548162

• Inchi： 1S/C19H24N2O3S/c1-16-6-8-19(9-7-16)25(22,23)21-12-10-20(11-13-21)15-17-4-3-5-18(14-17)24-2/h3-9,14H,10-13,15H2,1-2H3
• InChI Key： HFRRMDLZKZAUAQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1CCN(CC2C=CC=C(C=2)OC)CC1)(=O)=O

Computed Properties

• Exact Mass: 360.15092
• Monoisotopic Mass: 360.15076381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 49.85